Cas no 146941-72-2 (4-Bromo-1-methyl-1H-pyrazol-3-amine)

4-Bromo-1-methyl-1H-pyrazol-3-amine structure
146941-72-2 structure
Product Name:4-Bromo-1-methyl-1H-pyrazol-3-amine
CAS No:146941-72-2
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD00663065
CID:91879
PubChem ID:2735283
Update Time:2025-04-18

4-Bromo-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazol-3-amine
    • 3-Amino-4-bromo-1-methyl-1H-pyrazole
    • 3-Amino-4-bromo-1-methylpyrazole
    • 4-bromo-1-methylpyrazol-3-amine
    • FMOC-Asn(Mtt)-OH
    • 1-methyl-4-bromo-3-aminopyrazole
    • 3-Amino-4-bromo-1-methyl-pyrazole
    • 4-Bromo-1-methyl-1H-pyrazol-3-amine , tech
    • 4-bromo-1-methylpyrazole-3-ylamine
    • AKOS B024259
    • BUTTPARK 83\09-100
    • ART-CHEM-BB B024259
    • 3-Amino-4-bromo-1-methyl-1H-pyrazole98%
    • 3-Amino-4-bromo-1-methyl-1H-pyrazole 98%
    • 1H-Pyrazol-3-amine, 4-bromo-1-methyl-
    • WYPUMGAZSVZUGJ-UHFFFAOYSA-N
    • STL414483
    • SBB028137
    • 7288AA
    • EBD2047707
    • AM81147
    • 1H-Pyrazol-3-amine,4-bromo-1-methyl-
    • AK122027
    • AJ
    • 3-amino-4-bromo-1-methylpyrazole, AldrichCPR
    • FT-0617709
    • DTXSID20370656
    • A884476
    • Z763567892
    • SY056690
    • SCHEMBL521811
    • 146941-72-2
    • EN300-225505
    • MFCD00663065
    • PS-5936
    • AKOS000308969
    • CS-W009092
    • DB-063684
    • BBL040973
    • MDL： MFCD00663065
    • Inchi： 1S/C4H6BrN3/c1-8-2-3(5)4(6)7-8/h2H,1H3,(H2,6,7)
    • InChI Key： WYPUMGAZSVZUGJ-UHFFFAOYSA-N
    • SMILES： BrC1C(N)=NN(C)C=1

Computed Properties

  • Exact Mass: 174.97500
  • Monoisotopic Mass: 174.97451 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.8
  • Molecular Weight: 176.01

Experimental Properties

  • Color/Form: Pale yellow crystalline powder
  • Density: 1.91
  • Melting Point: 90 °C
  • Boiling Point: 274.6°C at 760 mmHg
  • Flash Point: 119.9°C
  • Refractive Index: 1.678
  • PSA: 43.84000
  • LogP: 1.34600
  • Solubility: Not determined

4-Bromo-1-methyl-1H-pyrazol-3-amine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Hazard Category Code： 36/37/38-43-22
  • Safety Instruction： S26; S37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

4-Bromo-1-methyl-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-methyl-1H-pyrazol-3-amine Pricemore >>

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abcr
AB515024-5 g
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abcr
AB515024-10 g
4-Bromo-1-methyl-1H-pyrazol-3-amine, 95%; .
 146941-72-2 95%
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 €321.80 2023-04-18
abcr
AB515024-25 g
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